Cas no 58093-05-3 (6,10-Dioxaspiro[4.5]decane-7,9-dione)

• Product Name: 6,10-Dioxaspiro[4.5]decane-7,9-dione
• CAS No: 58093-05-3
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• MDL: MFCD01617888
• CID: 858215
• PubChem ID: 2771934
• Update Time: 2025-09-26

6,10-Dioxaspiro[4.5]decane-7,9-dione Chemical and Physical Properties

Names and Identifiers

• 6,10-Dioxaspiro[4.5]decane-7,9-dione
• 2,2-tetramethylene-1,3-dioxan-4,6-dione
• 2,2-tetramethylene-4,6-dioxo-1,3-dioxane
• 6,10-Dioxa-spiro[4.5]decan-7,9-dion
• 6,10-dioxa-spiro[4.5]decane-7,9-dione
• 6,10-dioxaspiro< 4.5> decane-7,9-dione
• 7,9-dioxo-6,10-dioxaspiro[4.5]decane
• AC1MCKP6
• BB_SC-0616
• CTK8D4108
• STK256909
• SureCN5708888
• Cyclopentylidene malonate
• FCH829632
• BBL029430
• AX8162025
• ST24044964
• J3.625.331B
• DTXSID90378149
• A11215
• BCP31948
• A1-24379
• DB-072420
• SY115453
• 6 pound not10-Dioxaspiro[4.5]decane-7 pound not9-dione
• SCHEMBL5708888
• 58093-05-3
• CS-W007047
• DS-11550
• AKOS003259118
• MFCD01617888

• MDL： MFCD01617888
• Inchi： 1S/C8H10O4/c9-6-5-7(10)12-8(11-6)3-1-2-4-8/h1-5H2
• InChI Key： FZGZIHCGKPRSLO-UHFFFAOYSA-N
• SMILES： O1C(CC(=O)OC21CCCC2)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 1.1

Experimental Properties

• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 214-215 ºC
• Solubility: Soluble (140 g/l) (25 º C),
• PSA: 52.6

Additional information on 6,10-Dioxaspiro[4.5]decane-7,9-dione

Introduction to 6,10-Dioxaspiro[4.5]decane-7,9-dione (CAS No. 58093-05-3)

6,10-Dioxaspiro[4.5]decane-7,9-dione, identified by its Chemical Abstracts Service (CAS) number 58093-05-3, is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This spirocyclic dione features a fused oxygen-containing ring system, making it a promising candidate for various applications, particularly in the development of bioactive molecules and functional materials. The compound's distinct architecture, characterized by a spiro linkage between a dioxane ring and a decane backbone, contributes to its intriguing chemical properties and potential biological activities.

The spirocyclic structure of 6,10-Dioxaspiro[4.5]decane-7,9-dione imparts exceptional stability and rigidity to the molecule, which is often desirable in drug design. This stability arises from the spiro carbon's ability to minimize conformational flexibility, thereby enhancing the compound's binding affinity to biological targets. Furthermore, the presence of two carbonyl groups at the 7 and 9 positions introduces multiple reactive sites for chemical modifications, allowing for the synthesis of derivatives with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of 6,10-Dioxaspiro[4.5]decane-7,9-dione and its analogs. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and metabolic pathways. For instance, researchers have investigated its interaction with lipoxygenase enzymes, which are key players in the production of pro-inflammatory mediators. The dioxaspiro core has been found to disrupt the active site of these enzymes, potentially leading to anti-inflammatory effects.

Additionally, the spirocyclic dione has shown promise in material science applications due to its ability to form stable coordination complexes with metal ions. These complexes have been explored for their catalytic and luminescent properties. For example, complexes formed with transition metals such as ruthenium and iridium have demonstrated utility in photoredox catalysis and light-emitting devices. The versatility of 6,10-Dioxaspiro[4.5]decane-7,9-dione as a ligand in metal coordination chemistry underscores its significance beyond traditional pharmaceutical applications.

The synthesis of 6,10-Dioxaspiro[4.5]decane-7,9-dione involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in constructing complex molecular frameworks. One common synthetic route involves the spirocyclization of a diol precursor under acidic conditions, followed by oxidation to introduce the carbonyl groups. Advances in catalytic methods have further refined this process, enabling higher yields and selectivity. These synthetic advancements are crucial for ensuring an adequate supply of high-quality material for both research and industrial applications.

From a computational chemistry perspective, 6,10-Dioxaspiro[4.5]decane-9-dione has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic structure and reactivity patterns. The computational analysis has helped predict potential reaction pathways and optimize synthetic strategies accordingly. Moreover, molecular dynamics simulations have been employed to understand the conformational behavior of this compound in solution and solid states.

The biological activity of 6,10-Dioxaspiro[4.5]decane-7-hydroxydione derivatives has been further explored through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers have identified structural motifs that enhance potency and selectivity against specific biological targets. These findings have laid the groundwork for designing novel therapeutic agents based on this scaffold.

In conclusion,6 ,10 - Dioxaspiro [ 4 . 5 ] Decane - 7 , 9 - Dione ( CAS No . 58093 - 05 - 3 ) stands as a testament to the innovative potential of heterocyclic compounds in addressing contemporary challenges in medicine and materials science . Its unique structural features , coupled with promising preliminary findings , make it a compelling subject for further investigation . As research continues to uncover new applications , this compound is poised to play an increasingly important role in scientific advancements.